Cas no 889885-01-2 (1H-Indazole-1-propanol)

• Product Name: 1H-Indazole-1-propanol
• CAS No: 889885-01-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1120582
• PubChem ID: 62142289
• Update Time: 2025-04-20

1H-Indazole-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-propanol
• 3-indazol-1-ylpropan-1-ol
• 889885-01-2
• MB14937
• 3-(1H-INDAZOL-1-YL)PROPAN-1-OL
• SCHEMBL4951648
• AKOS011422808

• Inchi： 1S/C10H12N2O/c13-7-3-6-12-10-5-2-1-4-9(10)8-11-12/h1-2,4-5,8,13H,3,6-7H2
• InChI Key： SBMPTHJNZLLPFR-UHFFFAOYSA-N
• SMILES： OCCCN1C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles